Cas no 85571-15-9 (Rhodionin)

• Product Name: Rhodionin
• CAS No: 85571-15-9
• MF: C₂₁H₂₀O₁₁
• MW: 448.376907348633
• CID: 60894
• PubChem ID: 13577312
• Update Time: 2024-10-26

Rhodionin Chemical and Physical Properties

Names and Identifiers

• Rhodionin
• Herbacetin 7-O-α-rhamnopyranoside
• 3,5,8-trihydroxy-2-(4-hydroxyphenyl)-7-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxychromen-4-one
• A-L-rhamnopyranoside
• Herbacetin 7-rhamnoside
• Herbacetin-7-O-
• N2532
• 3,5,8-Trihydroxy-2-(4-hydroxyphenyl)-7-[(2S,3S,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxychrom
• 889FQ29409
• Herbacetin 7-o-alpha-L-rhamnopyranoside
• Herbacetin 7-O-rhamnopyranoside
• 8242AH
• 4H-1-Benzopyran-4-one, 7-((6-deoxy-alpha-L-mannopyranosyl)oxy)-3,5,8-trihydroxy-2-(4-hydroxyphenyl)-
• RhodioninHerbacetin 7-O-alpha-rhamnopyranoside
• 571R159
• 7-[(6-Deoxy-α-L-mannopyranosyl)oxy]-3,5,8-trihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one (ACI)
• Herbacetin 7-O-α-L-rhamnopyranoside
• 85571-15-9
• MFCD13195580
• CS-0008273
• MS-28116
• CHEMBL4097344
• AKOS030530360
• AC-34095
• UNII-889FQ29409
• Q-100861
• 4H-1-BENZOPYRAN-4-ONE, 7-((6-DEOXY-.ALPHA.-L-MANNOPYRANOSYL)OXY)-3,5,8-TRIHYDROXY-2-(4-HYDROXYPHENYL)-
• HY-N0241
• HERBACETIN 7-O-.ALPHA.-L-RHAMNOPYRANOSIDE
• FT-0688292
• 3,5,8-Trihydroxy-2-(4-hydroxyphenyl)-7-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxychromen-4-one
• DTXSID60544233
• 3,5,8-Trihydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-1-benzopyran-7-yl 6-deoxyhexopyranoside
• DA-57429

• Inchi： 1S/C21H20O11/c1-7-13(24)16(27)18(29)21(30-7)31-11-6-10(23)12-15(26)17(28)19(32-20(12)14(11)25)8-2-4-9(22)5-3-8/h2-7,13,16,18,21-25,27-29H,1H3/t7-,13-,16+,18+,21-/m0/s1
• InChI Key： CIAXXTSXVCLEJK-JOEVVYSCSA-N
• SMILES： OC1C(O[C@@H]2O[C@@H](C)[C@H](O)[C@@H](O)[C@H]2O)=CC(O)=C2C(C(=C(C3C=CC(O)=CC=3)OC=12)O)=O

Computed Properties

• Exact Mass: 448.10100
• Monoisotopic Mass: 448.10056145 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 186
• Molecular Weight: 448.4

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.738
• Boiling Point: 802.877 °C at 760 mmHg
• Flash Point: 284.412 °C
• PSA: 190.28000
• LogP: 0.48870
• Vapor Pressure: 0.0±3.0 mmHg at 25°C

Rhodionin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-7-O-glycosides
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone